Cas no 2229448-29-5 (3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229448-29-5
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 6351619
• PubChem ID: 165697243
• Update Time: 2024-01-07

3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2229448-29-5
• [3-(2-ethynylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1818940

• Inchi： 1S/C14H17N/c1-4-10-7-5-6-8-11(10)13-12(9-15)14(13,2)3/h1,5-8,12-13H,9,15H2,2-3H3
• InChI Key： WEOZUBVCKKBJIP-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CC=CC=2C#C)C1(C)C

Computed Properties

• Exact Mass: 199.136099547g/mol
• Monoisotopic Mass: 199.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes